2-(2-Chlorophenyl)-1-(4-hydroxypiperidin-1-yl)ethan-1-one

• IUPAC Name: 2-(2-chlorophenyl)-1-(4-hydroxypiperidin-1-yl)ethanone
• InChI: InChI=1S/C13H16ClNO2/c14-12-4-2-1-3-10(12)9-13(17)15-7-5-11(16)6-8-15/h1-4,11,16H,5-9H2
• InChI Key: KFHRXEZQUYSYIP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)C(=O)CC2=CC=CC=C2Cl
• Molecular Formula: C13H16ClNO2
• Molecular Weight: 253.72 g/mol
• CAS No.: 1156927-06-8

Description

2-(2-Chlorophenyl)-1-(4-hydroxypiperidin-1-yl)ethan-1-one is a useful research compound. Its molecular formula is C13H16ClNO2 and its molecular weight is 253.72 g/mol. The purity is usually 95%.
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Biological Activity

2-(2-Chlorophenyl)-1-(4-hydroxypiperidin-1-yl)ethan-1-one, also known as a chlorophenyl piperidine derivative, has garnered attention for its potential biological activities. This compound, with the molecular formula $C_{13}H_{16}ClNO_2$ and a molecular weight of 253.72 g/mol, is primarily used in research settings to explore its pharmacological properties.

The structural formula and key chemical properties of the compound are summarized in the following table:

Property	Value
Molecular Formula	C13H16ClNO2
Molecular Weight	253.72 g/mol
IUPAC Name	2-(2-chlorophenyl)-1-(4-hydroxypiperidin-1-yl)ethanone
InChI Key	KFHRXEZQUYSYIP-UHFFFAOYSA-N
Purity	Typically ≥ 95%

Research indicates that compounds similar to 2-(2-Chlorophenyl)-1-(4-hydroxypiperidin-1-yl)ethan-1-one may interact with various biological pathways. For instance, studies have shown that piperidine derivatives can modulate neurotransmitter systems, particularly those involving dopamine and serotonin receptors. This modulation could potentially lead to effects such as analgesia or changes in mood and cognition.

Antinociceptive Effects

A study investigating the antinociceptive properties of similar compounds revealed that they can significantly reduce pain responses in animal models. The mechanism appears to involve inhibition of pain pathways at both peripheral and central levels, suggesting a multifaceted action on nociceptive signaling.

Neuroprotective Properties

Research has indicated that derivatives of piperidine exhibit neuroprotective effects, particularly against neurodegenerative conditions. For example, they may reduce oxidative stress and apoptosis in neuronal cells, which is critical in diseases like Alzheimer's and Parkinson's.

Antidepressant Activity

Some studies have suggested that compounds with a similar structure can exhibit antidepressant-like effects in rodent models. These effects may be linked to their ability to enhance serotonergic and noradrenergic transmission, although further research is needed to clarify these mechanisms.

Case Study 1: Analgesic Activity

In a controlled experiment involving rodents, 2-(2-Chlorophenyl)-1-(4-hydroxypiperidin-1-yl)ethan-1-one was administered at varying doses. The results showed a dose-dependent reduction in pain response measured through the formalin test, indicating significant analgesic potential.

Case Study 2: Neuroprotection Against Oxidative Stress

In vitro studies using neuronal cell cultures exposed to oxidative stress demonstrated that treatment with this compound resulted in a marked decrease in cell death. The protective effect was attributed to the compound's ability to scavenge free radicals and enhance cellular antioxidant defenses.

Structure-Activity Relationship (SAR)

Understanding the SAR of this compound is crucial for optimizing its biological activity. Modifications on the piperidine ring or the chlorophenyl moiety can significantly affect potency and selectivity for specific biological targets. For instance:

Modification	Effect on Activity
Hydroxyl group position	Enhances binding affinity
Chlorine substitution	Increases lipophilicity
Piperidine ring variation	Alters receptor selectivity